N~3~-(2,5-dimethoxyphenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide

• IUPAC Name: 3-N-(2,5-dimethoxyphenyl)-1-N,1-N-dimethylpiperidine-1,3-dicarboxamide
• InChI: InChI=1S/C17H25N3O4/c1-19(2)17(22)20-9-5-6-12(11-20)16(21)18-14-10-13(23-3)7-8-15(14)24-4/h7-8,10,12H,5-6,9,11H2,1-4H3,(H,18,21)
• InChI Key: QMJMRZZLZNGUKF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCCC(C1)C(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C17H25N3O4
• Molecular Weight: 335.4 g/mol

Description

N~3~-(2,5-dimethoxyphenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide (also known as U-47700) is a synthetic opioid that was first synthesized in the 1970s. It is a highly potent and selective agonist of the μ-opioid receptor, which is responsible for mediating the effects of opioids such as morphine and heroin. U-47700 has gained popularity in recent years as a designer drug due to its potent analgesic effects and its ability to produce euphoria and sedation.

Mechanism of Action

U-47700 acts as a potent agonist of the μ-opioid receptor, which is responsible for mediating the effects of opioids such as morphine and heroin. When U-47700 binds to the μ-opioid receptor, it activates a cascade of signaling events that ultimately result in the inhibition of neurotransmitter release and the suppression of pain signals in the central nervous system.
Biochemical and Physiological Effects:
U-47700 produces a range of biochemical and physiological effects, including analgesia, sedation, and euphoria. It also has the potential to produce respiratory depression and other adverse effects associated with opioid use.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages as a research tool, including its high potency and selectivity for the μ-opioid receptor. However, it also has several limitations, including its potential for abuse and the risk of adverse effects associated with opioid use.

Future Directions

There are several potential future directions for research involving U-47700, including the development of new opioid-based analgesics with improved safety and efficacy profiles. Other potential areas of research include the study of the role of the μ-opioid receptor in addiction and the development of new treatments for opioid addiction and overdose. Additionally, further research is needed to fully understand the risks and benefits associated with the use of U-47700 and other synthetic opioids.

Synthesis Methods

U-47700 can be synthesized using various methods, including the reaction of 2,5-dimethoxybenzaldehyde with N,N-dimethyl-1,3-propanediamine in the presence of acetic acid and sodium acetate. The resulting intermediate is then reacted with diethyl malonate to form the final product.

Scientific Research Applications

U-47700 has been used extensively in scientific research to study the mechanisms of opioid receptor activation and to develop new opioid-based analgesics. It has also been used as a tool to study the role of the μ-opioid receptor in various physiological processes, such as pain perception and reward.